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Compound of Interest

Compound Name: H-DL-Leu-Obzl p-tosylate

Cat. No.: B555571

H-DL-Leu-Obzl p-Tosylate: A Technical Overview

This guide provides core technical data on H-DL-Leu-Obzl p-tosylate, a chemical compound
relevant to researchers and professionals in drug development and peptide synthesis.

Core Compound Data

The fundamental properties of H-DL-Leu-Obzl p-tosylate are summarized below. This data is
essential for experimental design, stoichiometric calculations, and analytical characterization.

Parameter Value

Molecular Formula C20H27NOsS[1][2][3]

Molecular Weight 393.50 g/mol [1][4][5]

Synonyms DL-Leucine benzyl ester p-toluenesulfonate salt

Structural and Stoichiometric Relationships

The molecular formula and weight of H-DL-Leu-Obzl p-tosylate are derived from its
constituent components. The following diagram illustrates the relationship between the parent
molecules and the final salt.
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Formation of H-DL-Leu-Obzl p-Tosylate
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Logical formation of the final compound.

Note on Isomers: The "DL" designation indicates that this compound is a racemic mixture,
containing both the D- and L-enantiomers of the leucine benzyl ester. The corresponding
compounds for the individual enantiomers are H-D-Leu-OBz| p-tosylate[5][6] and H-L-Leu-OBzI
p-tosylate.[2][4]

Experimental Protocols and Signaling Pathways

Detailed experimental protocols and signaling pathway information are not applicable to the
fundamental physicochemical properties of H-DL-Leu-Obzl p-tosylate itself. Such
documentation would be context-dependent, relating to specific applications of the compound
in biological or chemical research, for which further details on the experimental goals would be
required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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